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Abstract
1-Phenyl-1H-tetrazole-5-thiol (PMT), a heterocyclic organic compound, has garnered significant

interest across various scientific disciplines. Its unique structural features, particularly the

presence of a tetrazole ring coupled with a thiol group, impart a versatile chemical reactivity

that makes it a valuable building block in organic synthesis and a functional component in

materials science. This document provides an in-depth overview of the core physicochemical

properties of 1-Phenyltetrazole-5-thiol, detailed experimental protocols for its synthesis and

application, and a summary of its current and potential uses, with a focus on its role as a

corrosion inhibitor and as a precursor in the development of novel chemical entities.

Core Properties and Data
1-Phenyltetrazole-5-thiol is a white to off-white crystalline solid.[1][2] The fundamental

physicochemical data for this compound are summarized below.
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Property Value Citations

Molecular Formula C₇H₆N₄S [3][4]

Molecular Weight 178.21 g/mol [3][4]

CAS Number 86-93-1 [3][5]

IUPAC Name 1-phenyl-1H-tetrazole-5-thiol [5]

Synonyms
1-Phenyl-5-mercaptotetrazole,

PMT
[3][5]

Appearance
White to off-white

solid/crystalline powder
[1][2]

Melting Point 145 °C (decomposition) [3][6]

Solubility

Soluble in ethanol, acetone,

chloroform, methanol; partly

soluble in water.

[3][7]

Applications
The utility of 1-Phenyltetrazole-5-thiol spans several key areas of research and development,

primarily driven by its chemical structure.

Corrosion Inhibition: It is an effective corrosion inhibitor, particularly for metals like aluminum

and steel in acidic environments such as 1M HCl.[4][8] It functions by adsorbing onto the

metal surface, forming a protective film that impedes both anodic and cathodic reactions.[8]

Organic Synthesis: It serves as a crucial reagent in the synthesis of more complex

molecules. A notable example is its use in the synthesis of Microcarpalide, a microfilament-

disrupting agent.[1] It is also employed in stereoselective radical cyclization and olefin

metathesis reactions.[7]

Pharmaceutical and Medicinal Chemistry: As a pharmaceutical intermediate, its scaffold is

incorporated into various active pharmaceutical ingredients.[4] Derivatives of 1-phenyl-1H-

tetrazole-5-thiol have been synthesized and evaluated for antibacterial activity against both

E. Coli and Staphylococcus aureus.[9]
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Materials Science: It is used as a stabilizer for photosensitive materials, preventing

degradation and preserving their functional properties.[4]

Experimental Protocols
Synthesis of 1-Phenyltetrazole-5-thiol
This protocol describes a common method for synthesizing the title compound from phenyl

isothiocyanate and sodium azide.[4]

Materials:

Phenyl isothiocyanate

Sodium azide (NaN₃)

Allyl isothiocyanate

5% aqueous Sodium Hydroxide (NaOH)

Concentrated Hydrochloric Acid (HCl)

Chloroform (CHCl₃)

Water

Procedure:

A mixture containing phenyl isothiocyanate and sodium azide is heated with stirring to 80 °C.

10.1 mmol of allyl isothiocyanate is added to the boiling mixture.

The reaction mixture is stirred for 1 hour at 80 °C.

The solvent is removed under vacuum.

The resulting residue is treated with 50 mL of 5% aqueous NaOH and stirred for 20 minutes.
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The suspension is filtered. The filtrate is washed with chloroform (2 x 10 mL) to remove

impurities.

The aqueous layer is acidified to pH 1 using concentrated HCl, causing the product to

precipitate.

The precipitate is filtered, washed with water, and dried in air to yield 1-Phenyltetrazole-5-
thiol as colorless crystals.[5]

Protocol for Corrosion Inhibition Studies on Q235 Steel
This protocol outlines the methodology for evaluating the performance of 1-Phenyltetrazole-5-
thiol as a corrosion inhibitor for Q235 steel in an acidic medium.[8]

Materials & Equipment:

Q235 steel coupons

1 M Hydrochloric Acid (HCl) solution (corrosive medium)

1-Phenyltetrazole-5-thiol (inhibitor) at various concentrations (e.g., up to 5 mM)

Electrochemical workstation with a three-electrode cell (working electrode: Q235 steel;

counter electrode: platinum; reference electrode: saturated calomel electrode)

Scanning Electron Microscope (SEM)

Procedure:

Sample Preparation: Mechanically polish Q235 steel coupons, degrease with acetone, rinse

with distilled water, and dry.

Electrochemical Measurements:

Immerse the prepared steel electrode in the 1 M HCl solution with and without the desired

concentration of 1-Phenyltetrazole-5-thiol.

Allow the system to stabilize at its open circuit potential.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b125466?utm_src=pdf-body
https://www.benchchem.com/product/b125466?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0468297.htm
https://www.benchchem.com/product/b125466?utm_src=pdf-body
https://www.benchchem.com/product/b125466?utm_src=pdf-body
http://www.electrochemsci.org/abstracts/vol15/150302499.pdf
https://www.benchchem.com/product/b125466?utm_src=pdf-body
https://www.benchchem.com/product/b125466?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Perform Electrochemical Impedance Spectroscopy (EIS) measurements to determine the

charge transfer resistance.

Conduct Potentiodynamic Polarization (PDP) scans to evaluate the effect on anodic and

cathodic reactions and determine inhibition efficiency.[8]

Surface Analysis:

Immerse steel coupons in the corrosive media (with and without inhibitor) for a set

duration (e.g., 24 hours).

Remove, rinse, and dry the coupons.

Analyze the surface morphology using SEM to visually assess the extent of corrosion and

the protective film formation.[8]

Data Analysis:

Calculate inhibition efficiency (IE%) from both EIS and PDP data.

Analyze adsorption characteristics using isotherms (e.g., Langmuir) to understand the

inhibitor-metal surface interaction.[8]

Visualized Workflows and Relationships
The following diagrams illustrate key processes and applications related to 1-Phenyltetrazole-
5-thiol.
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Caption: General synthesis workflow for 1-Phenyltetrazole-5-thiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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